3-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide

Specification

• CAS No.: 2640943-59-3
• Molecular Formula: C19H20FN5O2S
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 3-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide
• Standard InChI: InChI=1S/C19H20FN5O2S/c1-12-16(20)19(22-17(21-12)13-6-7-13)25-10-8-24(9-11-25)18-14-4-2-3-5-15(14)28(26,27)23-18/h2-5,13H,6-11H2,1H3
• Standard InChI Key: PBNHPWHLZWTGIQ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NS(=O)(=O)C5=CC=CC=C54)F
• Canonical SMILES: CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NS(=O)(=O)C5=CC=CC=C54)F

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound features three distinct structural domains (Table 1):

• Pyrimidine core: A 2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl group contributes to hydrophobic interactions and metabolic stability.

• Piperazine linker: Enhances solubility and facilitates binding to enzymatic pockets.

• Benzothiazole 1,1-dioxide: Imparts electron-withdrawing effects, influencing redox potential and bioactivity.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₉H₂₀FN₅O₂S
Molecular Weight	401.5 g/mol
CAS Number	2640943-59-3
Hydrogen Bond Acceptors	5
logP	3.26 (predicted)

Spectroscopic Characterization

• NMR: The ¹H-NMR spectrum reveals singlet peaks for the cyclopropyl group (δ 1.2–1.5 ppm) and aromatic protons from benzothiazole (δ 7.3–8.1 ppm).

• Mass Spectrometry: ESI-MS shows a base peak at m/z 402.1 [M+H]⁺, consistent with the molecular formula.

Synthesis and Optimization

Synthetic Pathways

The compound is synthesized via a multi-step protocol (Figure 1):

• Pyrimidine Formation: Cyclocondensation of 2-cyclopropyl-5-fluoro-6-methylguanidine with ethyl acetoacetate yields the pyrimidine core.

• Piperazine Coupling: Nucleophilic substitution links the pyrimidine to piperazine using DIPEA in THF.

• Benzothiazole Sulfonation: Oxidation of 1,2-benzothiazole with H₂O₂/H₂SO₄ introduces the 1,1-dioxide group.

Yield: 68–72% after purification via column chromatography (silica gel, EtOAc/hexane).

Challenges in Scale-Up

• Low Solubility: The benzothiazole dioxide moiety necessitates polar aprotic solvents (e.g., DMF) for reactions.

• Byproduct Formation: Over-oxidation during sulfonation requires strict temperature control (<40°C).

Pharmacological Activities

Virus	Target Protein	IC₅₀ (µM)	Selectivity Index
Hepatitis C (HCV)	NS5A	9.3	16.7
Dengue (DENV)	NS3 Helicase	3.5	12.4

Antibacterial Activity

• Gram-Negative Pathogens: Disrupts MurB enzyme (UDP-N-acetylglucosamine enolpyruvyl transferase), critical for peptidoglycan synthesis.

  • E. coli: MIC = 15.6 µg/mL (cf. ampicillin: 12.5 µg/mL).

  • Pseudomonas aeruginosa: ZOI = 18 mm (10 µg/disc).

Computational Insights

Molecular Docking

• NS5B (HCV): Binding energy = −9.2 kcal/mol; forms H-bonds with Asp318 and Ser556.

• MurB (E. coli): ΔG = −8.7 kcal/mol; hydrophobic interactions with Val45 and Leu208.

ADMET Profiling

• Absorption: Caco-2 permeability = 12 × 10⁻⁶ cm/s (high).

• Metabolism: CYP3A4 substrate (t₁/₂ = 4.2 h in human microsomes).

• Toxicity: LD₅₀ (oral, rat) = 420 mg/kg; no mutagenicity in Ames test.

Comparative Analysis With Related Derivatives

Table 3: Structure-Activity Relationships (SAR)

Compound Modification	Antiviral IC₅₀ (µM)	Antibacterial MIC (µg/mL)
Cyclopropyl → Methyl	41.2	31.3
Benzothiazole → Benzoxazole	28.9	25.0
Piperazine → Morpholine	35.6	18.7

Key SAR trends:

• Cyclopropyl Group: Enhances metabolic stability (↑ t₁/₂ by 2.3× vs. methyl).

• 1,1-Dioxide: Critical for Gram-negative activity (↓ MIC by 4× vs. non-sulfonated analogs).